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Introduction

Pyridine borane complex (CsHsBN), also known as borane-pyridine complex, is a versatile
and widely utilized reagent in organic synthesis. Its stability, selectivity, and ease of handling
make it a valuable tool for a variety of chemical transformations, particularly as a mild reducing
agent.[1] This technical guide provides an in-depth overview of the core physical properties of
pyridine borane complex, supplemented with experimental protocols and key safety
information, to support its effective and safe use in research and development.

Core Physical and Chemical Properties

The physical characteristics of pyridine borane complex are well-documented, providing a
solid foundation for its application in various experimental setups. A summary of these
properties is presented below.
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Property Value References

Molecular Formula CsHsBN

Molecular Weight 92.93 g/mol [2]
Colorless to light yellow or

Appearance o [21[31[41[5]
clear yellow-green liquid

Melting Point 9-11°C [L1[21[3][4]16]

- ) 102 °C at 0.4 torr (0.37505

Boiling Point [2][41[6]
mmHg)

Density 0.92 - 0.929 g/mL at 20-25 °C [2][6]

Refractive Index (n20/D)

1.53-1.532

[2](31[6]

Flash Point

21 °C (70 °F)

[31141(7]

Vapor Pressure

0.09 mmHg

[8]

Solubility Profile

Pyridine borane complex exhibits a broad solubility profile, making it compatible with a range

of common organic solvents.

Solvent Solubility References
Methanol Very Soluble [6]
Tetrahydrofuran (THF) Very Soluble [6]

Toluene Very Soluble [6]
Dichloromethane Very Soluble [6]119]

Water Soluble, reacts slowly [4][6][10][11]
Diethyl Ether Soluble [6]

Hexane Insoluble [6]
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Spectral Data

Spectroscopic data is crucial for the identification and characterization of pyridine borane

complex.
Spectrum Key Features References
1H NMR Spectra available for review. [12]
5 (ppm): 147.1, 139.1, 125.3
13C NMR [13]

(in CDCl3)

1B NMR 3 (ppm): -12.57 (quartet, J = .
97.6 Hz in CDCI3)

IR Spectroscopy Spectra available for review. [14]

Detailed analysis of vibrational
Raman Spectroscopy [15]
modes has been conducted.

Experimental Protocols
Synthesis of Pyridine Borane Complex

A common laboratory-scale synthesis of pyridine borane complex involves the reaction of
sodium borohydride with pyridine in the presence of a weak acid source, such as water.[16]

Materials:

e Sodium borohydride (NaBHa)
e Pyridine

o Ethyl acetate

o Water

» Round-bottom flask

e Magnetic stir bar

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b106804?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_110-51-0_1HNMR.htm
https://www.rsc.org/suppdata/c6/cc/c6cc06031e/c6cc06031e1.pdf
https://www.rsc.org/suppdata/c6/cc/c6cc06031e/c6cc06031e1.pdf
https://www.chemicalbook.com/SpectrumEN_110-51-0_ir1.htm
https://pubs.acs.org/doi/10.1021/acsomega.2c00636
https://www.benchchem.com/product/b106804?utm_src=pdf-body
https://www.benchchem.com/product/b106804?utm_src=pdf-body
https://www.mdpi.com/1420-3049/29/1/268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Syringe

e Separatory funnel
e Sodium sulfate
Procedure:

e Charge a 200 mL round-bottom flask with sodium borohydride (7.566 g, 0.2 mole) and a
magnetic stir bar.[16]

e Add 100 mL of ethyl acetate to the flask.[16]

» With vigorous stirring, add pyridine (8.05 mL, 0.1 mole) to the mixture using a syringe.[16]
e Slowly add 15 mL of water in three separate intervals.[16]

 Allow the reaction to stir for 20 hours at room temperature.[16]

o After completion, transfer the reaction mixture to a 500 mL separatory funnel using an
additional 100 mL of ethyl acetate and 50 mL of water.[16]

e Wash the organic layer with a cold 3M sodium hydroxide solution (2 x 10 mL), followed by a
3M HCI solution (2 x 10 mL).[16]

» Dry the separated organic layer with sodium sulfate, filter, and concentrate under reduced
pressure to yield the product.[16]

Determination of Melting Point

The melting point of pyridine borane complex can be determined using a standard melting
point apparatus.

Materials:
e Pyridine borane complex sample

o Capillary tubes
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» Melting point apparatus

Procedure:

Ensure the melting point apparatus is calibrated.

o Load a small amount of the pyridine borane complex into a capillary tube.
e Place the capillary tube in the melting point apparatus.

e Heat the sample at a controlled rate.

e Record the temperature at which the sample begins to melt and the temperature at which it
is completely molten. The literature value is 9-11 °C.[1]

Visualizing Reaction Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of
pyridine borane complex, as described in the experimental protocol.
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Workflow for Pyridine Borane Complex Synthesis

Reactants: Sodium Borohydride, Pyridine, Ethyl Acetate, Water

Mixing

Reaction at Room Temperature (20 hours)

Quenching

Workup: Extraction with Ethyl Acetate and Water

Purification

Washing with NaOH and HCI solutions

Removal of Water

Drying with Sodium Sulfate

Isolation

Filtration and Concentration

Yields Product

Final Product: Pyridine Borane Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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